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Compound of Interest

Compound Name: 1,18-Octadecanediol

Cat. No.: B156470 Get Quote

A Technical Guide to the Thermal Properties of
1,18-Octadecanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key thermal properties of 1,18-
Octadecanediol, a long-chain aliphatic diol. The information contained herein is intended to

support research and development activities where this compound's physical characteristics

are of critical importance.

Core Thermal Properties
1,18-Octadecanediol is a white to almost white crystalline powder at room temperature. Its

thermal behavior, specifically its melting and boiling points, are critical parameters for its

application in various fields, including polymer chemistry and drug formulation.

Data Presentation
The following table summarizes the key thermal properties of 1,18-Octadecanediol.
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Property Value Notes

Melting Point 91 - 101 °C

A range is often reported,

which can be influenced by

purity.

Boiling Point ~323.59 °C

This is an estimated value at

standard atmospheric

pressure.

Boiling Point 211 °C
At a reduced pressure of 2

mmHg.

Experimental Protocols for Thermal Analysis
While specific experimental documentation for the thermal analysis of 1,18-Octadecanediol is
not readily available in public literature, standard methodologies for determining the melting

and boiling points of organic solids are applicable. The following protocols describe established

techniques that can be employed.

Melting Point Determination via Capillary Method
The melting point of 1,18-Octadecanediol can be accurately determined using a capillary

melting point apparatus (such as a Mel-Temp or similar device) by following this protocol:

Sample Preparation: A small amount of dry 1,18-Octadecanediol is finely powdered. A

capillary tube is then packed with the powder to a height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation and Recording: The temperature at which the first liquid appears in the capillary

tube is recorded as the onset of melting. The temperature at which the last solid crystal

disappears is recorded as the completion of melting. The melting point is reported as this

range. For a pure compound, this range is typically narrow.
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Boiling Point Determination
Due to its high boiling point at atmospheric pressure, the boiling point of 1,18-Octadecanediol
is often determined under reduced pressure to prevent decomposition. A standard method is as

follows:

Apparatus Setup: A small amount of 1,18-Octadecanediol is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed within the test tube. This assembly

is attached to a thermometer.

Heating: The apparatus is heated in a suitable heating bath (e.g., silicone oil).

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the inverted capillary tube. The heating is continued until a steady stream of bubbles is

observed.

Cooling and Measurement: The heat source is then removed, and the liquid is allowed to

cool. The boiling point is the temperature at which the liquid begins to enter the capillary

tube.

Logical Workflow for Thermal Property
Determination
The following diagram illustrates the general workflow for determining the thermal properties of

a solid organic compound like 1,18-Octadecanediol.
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Caption: Workflow for determining the thermal properties of 1,18-Octadecanediol.
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Applications in Research and Drug Development
1,18-Octadecanediol serves as a valuable monomer in the synthesis of long-chain aliphatic

polyesters. These polymers exhibit properties that make them of interest for applications

requiring biodegradability and chemical recyclability. In the context of drug development, long-

chain diols can be investigated for their potential use as excipients, in drug delivery systems, or

as lubricants. While some reports suggest a role in reducing cancer in animal studies, the

specific biological pathways and mechanisms of action remain an area for further investigation.

There is currently no established signaling pathway directly involving 1,18-Octadecanediol in
the scientific literature.

To cite this document: BenchChem. [Thermal properties of 1,18-Octadecanediol (melting
point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156470#thermal-properties-of-1-18-octadecanediol-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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